Cas no 1807217-09-9 (Benzenesulfonamide, 5-chloro-2,3-difluoro-)

• Product Name: Benzenesulfonamide, 5-chloro-2,3-difluoro-
• CAS No: 1807217-09-9
• MF: C₆H₄ClF₂NO₂S
• MW: 227.61626625061
• CID: 5920147
• PubChem ID: 131030726
• Update Time: 2025-06-08

Benzenesulfonamide, 5-chloro-2,3-difluoro- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 5-chloro-2,3-difluoro-
• EN300-1452681
• 5-chloro-2,3-difluorobenzene-1-sulfonamide
• 1807217-09-9

• Inchi： 1S/C6H4ClF2NO2S/c7-3-1-4(8)6(9)5(2-3)13(10,11)12/h1-2H,(H2,10,11,12)
• InChI Key： OUIPSGKHQIIMRQ-UHFFFAOYSA-N
• SMILES： C1(S(N)(=O)=O)=CC(Cl)=CC(F)=C1F

Computed Properties

• Exact Mass: 226.9619336g/mol
• Monoisotopic Mass: 226.9619336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 68.5Ų

Experimental Properties

• Density: 1.640±0.06 g/cm3(Predicted)
• Boiling Point: 355.9±52.0 °C(Predicted)
• pka: 9.21±0.60(Predicted)

Additional information on Benzenesulfonamide, 5-chloro-2,3-difluoro-

Recent Advances in the Study of Benzenesulfonamide, 5-chloro-2,3-difluoro- (CAS: 1807217-09-9) and Its Applications in Chemical Biology and Medicine

Benzenesulfonamide, 5-chloro-2,3-difluoro- (CAS: 1807217-09-9) is a fluorinated sulfonamide derivative that has recently garnered significant attention in chemical biology and pharmaceutical research. This compound, characterized by its unique halogenated structure, has shown promising potential in various therapeutic applications, particularly as a key intermediate in the synthesis of novel bioactive molecules. Recent studies have explored its role in modulating enzyme activity, its pharmacokinetic properties, and its utility in drug discovery pipelines.

One of the most notable advancements in the study of this compound is its application as a carbonic anhydrase (CA) inhibitor. Researchers have demonstrated that the introduction of chloro and fluoro substituents at the 5, 2, and 3 positions of the benzenesulfonamide scaffold enhances its binding affinity to CA isoforms, particularly CA IX and XII, which are overexpressed in hypoxic tumor environments. This selective inhibition has positioned 1807217-09-9 as a potential candidate for targeted cancer therapies, with recent preclinical studies reporting significant antitumor efficacy in xenograft models.

In addition to its role in oncology, recent investigations have highlighted the antimicrobial properties of this compound. A 2023 study published in the Journal of Medicinal Chemistry revealed that derivatives of 5-chloro-2,3-difluorobenzenesulfonamide exhibit potent activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum β-lactamase (ESBL)-producing Escherichia coli. The mechanism of action appears to involve disruption of bacterial folate biosynthesis, suggesting a novel pathway for antibiotic development.

The synthetic accessibility of 1807217-09-9 has also been a focus of recent research. A team at the University of Cambridge developed a streamlined, high-yield synthesis route using continuous flow chemistry, which significantly reduces production costs and improves scalability. This methodological advancement, published in Organic Process Research & Development, addresses previous challenges associated with the large-scale preparation of fluorinated sulfonamides and opens new possibilities for industrial applications.

Pharmacokinetic studies conducted in 2024 have provided valuable insights into the ADME (absorption, distribution, metabolism, and excretion) profile of this compound. The presence of fluorine atoms was found to enhance metabolic stability while maintaining favorable solubility characteristics. These findings, combined with the compound's demonstrated blood-brain barrier permeability in rodent models, suggest potential applications in central nervous system (CNS) drug development.

Looking forward, researchers are exploring the incorporation of 1807217-09-9 into PROTAC (proteolysis targeting chimera) molecules for targeted protein degradation. Preliminary results indicate that the sulfonamide moiety serves as an effective warhead for recruiting E3 ubiquitin ligases, while the halogenated aromatic system provides optimal spacing and orientation for target engagement. This innovative approach may expand the therapeutic potential of this compound class beyond traditional enzyme inhibition.

In conclusion, recent studies on Benzenesulfonamide, 5-chloro-2,3-difluoro- (1807217-09-9) have revealed multiple promising avenues for therapeutic development. From its established role as a CA inhibitor to emerging applications in antimicrobial therapy and targeted protein degradation, this compound continues to demonstrate versatility in drug discovery. The ongoing optimization of its synthetic routes and pharmacokinetic properties further enhances its potential as a valuable scaffold for future medicinal chemistry efforts.